N,2-dimethyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-4,5,6,7-tetrahydroindazole-4-carboxamide

• IUPAC Name: N,2-dimethyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-4,5,6,7-tetrahydroindazole-4-carboxamide
• InChI: InChI=1S/C18H24N4OS/c1-11-19-15-8-5-9-16(17(15)24-11)22(3)18(23)12-6-4-7-14-13(12)10-21(2)20-14/h10,12,16H,4-9H2,1-3H3
• InChI Key: HWPUCYHPXQWLSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(CCC2)N(C)C(=O)C3CCCC4=NN(C=C34)C
• Molecular Formula: C18H24N4OS
• Molecular Weight: 344.5 g/mol

Description

N,2-dimethyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-4,5,6,7-tetrahydroindazole-4-carboxamide: is a complex organic compound that belongs to the class of heterocyclic compounds. These compounds are characterized by the presence of atoms of at least two different elements as members of their rings. The structure of this compound includes both benzothiazole and indazole moieties, which are known for their diverse biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,2-dimethyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-4,5,6,7-tetrahydroindazole-4-carboxamide typically involves multi-step organic reactions. A common synthetic route may include:

Formation of the Benzothiazole Ring: This can be achieved by the cyclization of 2-aminothiophenol with a suitable aldehyde or ketone under acidic conditions.

Formation of the Indazole Ring: This involves the cyclization of a hydrazine derivative with a suitable diketone or ketoester.

Coupling of Benzothiazole and Indazole Rings: The two heterocyclic rings can be coupled through a series of condensation reactions, often involving the use of coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide).

Introduction of the Carboxamide Group: This step typically involves the reaction of the coupled product with a suitable amine under dehydrating conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to reduce the use of hazardous reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

N,2-dimethyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-4,5,6,7-tetrahydroindazole-4-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to modify the oxidation state of the compound, potentially altering its biological activity.

Substitution: Various substitution reactions can be performed to introduce different substituents onto the benzothiazole or indazole rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4), chromium trioxide (CrO3), and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce various functional groups onto the heterocyclic rings.

Scientific Research Applications

N,2-dimethyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-4,5,6,7-tetrahydroindazole-4-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N,2-dimethyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-4,5,6,7-tetrahydroindazole-4-carboxamide involves its interaction with specific molecular targets and pathways. These may include:

Enzyme Inhibition: The compound may inhibit certain enzymes, thereby affecting biochemical pathways.

Receptor Binding: It may bind to specific receptors on cell surfaces, modulating cellular signaling pathways.

DNA Interaction: The compound may interact with DNA, affecting gene expression and cellular functions.

Comparison with Similar Compounds

N,2-dimethyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-4,5,6,7-tetrahydroindazole-4-carboxamide can be compared with other similar compounds, such as:

Benzothiazole Derivatives: These compounds share the benzothiazole ring and may exhibit similar biological activities.

Indazole Derivatives: Compounds with the indazole ring may have comparable chemical properties and applications.

Carboxamide Compounds: These compounds contain the carboxamide functional group and may have similar reactivity and uses.

The uniqueness of N,2-dimethyl-N-(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)-4,5,6,7-tetrahydroindazole-4-carboxamide lies in its specific combination of structural features, which may confer distinct biological activities and chemical properties.